N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(2-benzylsulfanylethyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H23NO3S/c1-23-18-10-8-16(14-19(18)24-2)9-11-20(22)21-12-13-25-15-17-6-4-3-5-7-17/h3-11,14H,12-13,15H2,1-2H3,(H,21,22)/b11-9+
• InChI Key: XYTVEFRTAPSNLQ-PKNBQFBNSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NCCSCC2=CC=CC=C2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NCCSCC2=CC=CC=C2)OC
• Molecular Formula: C20H23NO3S
• Molecular Weight: 357.5 g/mol

Description

N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure, which allows it to interact with certain biological targets in a specific and effective manner. In

Mechanism of Action

The mechanism of action of N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide involves its ability to bind to specific biological targets. This compound has been shown to interact with certain enzymes and proteins, inhibiting their activity and preventing them from carrying out their normal functions. This, in turn, can lead to the inhibition of cancer cell growth and other beneficial effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, as well as to induce apoptosis (cell death) in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide is its specificity. This compound has been shown to interact with specific biological targets, making it a potentially useful tool in scientific research. However, there are also limitations to its use. For example, this compound may have off-target effects, and its toxicity profile is not well understood.

Future Directions

There are a number of potential future directions for research on N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide. One area of interest is in the development of new cancer treatments based on this compound. Additionally, this compound may have potential applications in the treatment of other diseases, such as inflammatory disorders. Further research is needed to fully understand the potential benefits and limitations of this compound, as well as to explore its mechanisms of action and potential applications in scientific research.

Synthesis Methods

The synthesis of N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide involves several steps. First, 3,4-dimethoxybenzaldehyde is reacted with nitromethane to form nitrostyrene. The nitrostyrene is then reduced with sodium borohydride to form 3,4-dimethoxystyrene. Next, 3,4-dimethoxystyrene is reacted with N-(benzylthio)ethylamine to form the desired compound, this compound.

Scientific Research Applications

N-[2-(benzylthio)ethyl]-3-(3,4-dimethoxyphenyl)acrylamide has been studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has the ability to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments.